![molecular formula C26H24N6O9S2 B1667346 (6R,7R)-7-[[(2E)-2-(2-Amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-[(6,7-dihydroxyisoquinolin-2-ium-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate CAS No. 119068-46-1](/img/structure/B1667346.png)
(6R,7R)-7-[[(2E)-2-(2-Amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-[(6,7-dihydroxyisoquinolin-2-ium-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
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Overview
Description
BO 1341 is a semisynthetic cephalosporin having a 6,7-dihydroxyisoquinoline moiety at the C-3 methylene carbon.
Scientific Research Applications
Synthesis and Characterization
- Cephem derivatives, like the one mentioned, are synthesized and characterized for various applications. For instance, the synthesis and NMR characterization of a new cephalosporin derivative, potentially usable as a carrier for a range of drugs, is reported (Blau et al., 2008).
Application in Drug Development
- These compounds are integral in the development of prodrugs, as seen in the synthesis of antimalarial primaquine prodrugs (Blau et al., 2008).
Crystallization for Drug Formulation
- The crystallization of cephalosporin antibiotics like PATC, a derivative similar in structure, has been studied to develop drugs for injection. The morphology of these crystalline agglomerates can impact drug delivery and efficacy (Machiya et al., 2008).
Metal Complex Formation
- Schiff base derivatives of cephalosporin antibiotics, like the mentioned compound, can form metal complexes. These complexes have been synthesized and their structures elucidated, which could have implications in medicinal chemistry (Abdulghani & Hussain, 2015).
Corrosion Inhibition
- Interestingly, cephalosporin derivatives have been evaluated as corrosion inhibitors, such as in the case of sodium cephalothin. This application extends the utility of these compounds beyond typical pharmaceutical uses (Aldana-González et al., 2015).
Antibacterial and Antifungal Activities
- Novel cephalosporin derivatives have been synthesized and evaluated for their antibacterial and antifungal activities. This indicates their potential role in developing new antibacterial agents (Sharma et al., 2010).
properties
CAS RN |
119068-46-1 |
---|---|
Molecular Formula |
C26H24N6O9S2 |
Molecular Weight |
628.6 g/mol |
IUPAC Name |
(6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-[(6,7-dihydroxyisoquinolin-2-ium-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
InChI |
InChI=1S/C26H24N6O9S2/c1-26(2,24(39)40)41-30-17(14-10-43-25(27)28-14)20(35)29-18-21(36)32-19(23(37)38)13(9-42-22(18)32)8-31-4-3-11-5-15(33)16(34)6-12(11)7-31/h3-7,10,18,22H,8-9H2,1-2H3,(H6,27,28,29,34,35,37,38,39,40)/b30-17+/t18-,22-/m1/s1 |
InChI Key |
XMOLQYFYIRKUAY-PLEZTBHSSA-N |
Isomeric SMILES |
CC(C)(C(=O)O)O/N=C(\C1=CSC(=N1)N)/C(=O)N[C@H]2[C@@H]3N(C2=O)C(=C(CS3)C[N+]4=CC5=CC(=C(C=C5C=C4)O)O)C(=O)[O-] |
SMILES |
CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)C[N+]4=CC5=CC(=C(C=C5C=C4)O)O)C(=O)[O-] |
Canonical SMILES |
CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)C[N+]4=CC5=CC(=C(C=C5C=C4)O)O)C(=O)[O-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BO 1341; BO1341; BO-1341 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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